Cas no 2138035-18-2 (2-[5-hydroxy-2-(trifluoromethyl)cyclohexyl]-2,3-dihydro-1H-isoindole-1,3-dione)

• Product Name: 2-[5-hydroxy-2-(trifluoromethyl)cyclohexyl]-2,3-dihydro-1H-isoindole-1,3-dione
• CAS No: 2138035-18-2
• MF: C₁₅H₁₄F₃NO₃
• MW: 313.271774768829
• CID: 6223226
• PubChem ID: 165716967
• Update Time: 2025-06-12

2-[5-hydroxy-2-(trifluoromethyl)cyclohexyl]-2,3-dihydro-1H-isoindole-1,3-dione Chemical and Physical Properties

Names and Identifiers

• 2138035-18-2
• 2-[5-hydroxy-2-(trifluoromethyl)cyclohexyl]-2,3-dihydro-1H-isoindole-1,3-dione
• EN300-1160855

• Inchi： 1S/C15H14F3NO3/c16-15(17,18)11-6-5-8(20)7-12(11)19-13(21)9-3-1-2-4-10(9)14(19)22/h1-4,8,11-12,20H,5-7H2
• InChI Key： VIOGATHBSKJTCX-UHFFFAOYSA-N
• SMILES： FC(C1CCC(CC1N1C(C2C=CC=CC=2C1=O)=O)O)(F)F

Computed Properties

• Exact Mass: 313.09257779g/mol
• Monoisotopic Mass: 313.09257779g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 22
• Rotatable Bond Count: 1
• Complexity: 455
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 3
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 57.6Ų

Additional information on 2-[5-hydroxy-2-(trifluoromethyl)cyclohexyl]-2,3-dihydro-1H-isoindole-1,3-dione

Comprehensive Overview of 2-[5-hydroxy-2-(trifluoromethyl)cyclohexyl]-2,3-dihydro-1H-isoindole-1,3-dione (CAS No. 2138035-18-2)

2-[5-hydroxy-2-(trifluoromethyl)cyclohexyl]-2,3-dihydro-1H-isoindole-1,3-dione (CAS No. 2138035-18-2) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural features. The molecule combines a cyclohexyl ring substituted with a hydroxy group and a trifluoromethyl moiety, linked to a dihydro-1H-isoindole-1,3-dione core. This combination of functional groups makes it a promising candidate for applications in drug discovery and material science.

The presence of the trifluoromethyl group in 2-[5-hydroxy-2-(trifluoromethyl)cyclohexyl]-2,3-dihydro-1H-isoindole-1,3-dione is particularly noteworthy, as fluorinated compounds are increasingly sought after for their enhanced metabolic stability and bioavailability. Researchers are exploring its potential as a building block for small-molecule inhibitors and proteolysis-targeting chimeras (PROTACs), which are hot topics in modern medicinal chemistry. The compound's CAS No. 2138035-18-2 is frequently searched in databases like SciFinder and Reaxys, reflecting its growing relevance in scientific literature.

In addition to its pharmaceutical applications, 2-[5-hydroxy-2-(trifluoromethyl)cyclohexyl]-2,3-dihydro-1H-isoindole-1,3-dione has potential uses in agrochemicals. The trifluoromethyl group is known to improve the pesticidal activity of compounds, making this molecule a subject of interest for developing next-generation crop protection agents. Its structural complexity also opens doors for research in supramolecular chemistry and crystal engineering, where precise molecular interactions are critical.

From a synthetic perspective, the preparation of 2-[5-hydroxy-2-(trifluoromethyl)cyclohexyl]-2,3-dihydro-1H-isoindole-1,3-dione involves multi-step organic transformations, including cyclohexane functionalization and isoindole ring formation. These processes are often optimized for yield and purity, as the compound's efficacy in biological assays depends on its structural integrity. Analytical techniques such as NMR spectroscopy, mass spectrometry, and X-ray crystallography are commonly employed to characterize this molecule.

The compound's CAS No. 2138035-18-2 is also associated with queries about its solubility, stability, and toxicity profile, which are critical for its practical applications. Recent studies have focused on improving its water solubility through derivatization, addressing a common challenge in drug development. Furthermore, its thermal stability makes it suitable for high-temperature applications in material science.

Given the rising interest in fluorinated compounds and heterocyclic chemistry, 2-[5-hydroxy-2-(trifluoromethyl)cyclohexyl]-2,3-dihydro-1H-isoindole-1,3-dione is poised to remain a focal point in research. Its versatility and potential for customization align with current trends in precision medicine and sustainable agriculture, making it a compound worth watching in the coming years.